Cas no 12152-72-6 (Cyclohexadiene iron tricarbonyl)

• Product Name: Cyclohexadiene iron tricarbonyl
• CAS No: 12152-72-6
• MF: C₉H₈FeO₃
• MW: 220.003024101257
• CID: 86683
• PubChem ID: 10955061
• Update Time: 2025-04-18

Cyclohexadiene iron tricarbonyl Chemical and Physical Properties

Names and Identifiers

• Cyclohexadiene iron tricarbonyl
• Cyclohexadieneirontricarbonylorangeyellowliq
• (cyclohexa-1,3-diene)iron tricarbonyl
• 1,3-cyclohexadienetricarbonyliron
• Tricarbonylcyclohexadiene iron
• FT-0738771
• MFCD00070435
• (Cyclohexadiene)iron tricarbonyl
• cyclohexadieneiron tricarbonyl
• (Cyclohexadiene)irontricarbonyl,97+%
• carbon monoxide;cyclohexa-1,3-diene;iron
• Iron, tricarbonyl[(1,2,3,4-eta)-1,3-cyclohexadiene]-
• 12152-72-6
• OVNCEUCQDGRASI-UHFFFAOYSA-N

• MDL： MFCD00070435
• Inchi： 1S/C6H8.3CO.Fe/c1-2-4-6-5-3-1;3*1-2;/h1-4H,5-6H2;;;;
• InChI Key： OVNCEUCQDGRASI-UHFFFAOYSA-N
• SMILES： [Fe].[O+]#[C-].[O+]#[C-].[O+]#[C-].C1C=CC=CC1

Computed Properties

• Exact Mass: 219.98200
• Monoisotopic Mass: 189.921084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 27.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellow liquid
• Melting Point: 8°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 0.00000
• LogP: 1.26610
• Sensitiveness: Air Sensitive
• Solubility: Not determined

Cyclohexadiene iron tricarbonyl Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• HazardClass：6.1
• PackingGroup：II